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Compound of Interest

Compound Name: Valeric acid

Cat. No.: B057770

Valeric acid, also known as pentanoic acid, is a valuable intermediate in the synthesis of
flavors, perfumes, and pharmaceuticals. However, its corrosive nature demands meticulous
handling to ensure laboratory safety. This guide provides essential, procedural information for
researchers, scientists, and drug development professionals, outlining the necessary personal
protective equipment (PPE), operational protocols, and disposal plans to manage valeric acid
safely.

Immediate Safety and Hazard Profile

Valeric acid is a combustible, colorless liquid with a strong, unpleasant odor. It is crucial to
recognize its primary hazards: it is harmful if swallowed and causes severe skin burns and eye
damage.[1][2][3] Inhalation of its vapors can irritate the nose, throat, and lungs.[4] Therefore,
adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to prevent contact and inhalation. Engineering
controls, such as working in a chemical fume hood, are the first and most effective line of
defense.[4][5]

Required Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye & Face Protection

Tightly fitting safety goggles
AND a full-face shield
(minimum 8-inch).[1][2][6]

Protects against splashes and
corrosive vapors that can

cause severe eye damage.[7]

Hand Protection

Acid-resistant gloves. Butyl or
Neoprene gloves are
recommended for handling
corrosive acids.[4][8][9] Always

inspect gloves before use.[2]

Prevents direct skin contact,
which can result in severe

chemical burns.[10]

Body Protection

Chemical-resistant laboratory
coat. For larger quantities or
high splash risk, a complete
chemical suit and protective

boots are required.[2][7]

Protects skin from accidental
splashes and contamination of

personal clothing.

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood.[11] If
vapors/aerosols are
generated, a NIOSH-approved

respirator is required.[2][10]

Prevents irritation of the
respiratory tract.[4] For
significant vapor exposure, a
full-face supplied-air respirator

may be necessary.[2]

Valeric Acid Properties and Exposure Data

Understanding the physicochemical properties of valeric acid is essential for safe handling

and storage.
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Property

Value

Chemical Formula

CsH1002

Molecular Weight 102.13 g/mol [5]
Colorless liquid with a strong, unpleasant
Appearance
odor[1][2]
Boiling Point 185.4 °C (365.7 °F)[1]
Melting Point -34 °C (-29.2 °F)[1]
Flash Point 89 °C (192 °F)[1]
Density 0.939 g/mL at 25 °C[2]

Vapor Pressure

0.15 mmHg at 20 °C[2]

Solubility in Water

Moderately soluble (approx. 24-40 g/L at 20-
25°C)[1][5]

Occupational Exposure Limits

No specific limits have been established by
OSHA, NIOSH, or ACGIH.[3][4]

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for handling valeric acid from preparation to

disposal.

Preparation and Precautionary Measures

» Training: Before working with valeric acid, ensure you are fully trained on its hazards and

the proper handling and storage procedures.[5]

o Location: All work must be conducted in a well-ventilated area, preferably inside a certified

chemical fume hood.[4][7]

o Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

immediately accessible.[5]
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o Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials
(inert absorbent like sand, dry lime, or soda ash), and designated waste containers before
starting work.[1][5]

o Check for Incompatibilities: Keep valeric acid away from oxidizing agents (e.g., peroxides,
nitrates), strong bases (e.g., sodium hydroxide), and reducing agents.[5]

Handling Protocol

e Don PPE: Put on all required PPE as detailed in the table above.

o Container Handling: Handle and open containers with care to prevent splashes.[12] Use a
pump or other controlled method to transfer the liquid, avoiding pouring where possible.[4]

o Execution: Perform the experiment or procedure, minimizing the generation of vapors or
mists.

o Post-Handling: After use, ensure containers are tightly sealed.[1] Decontaminate any
surfaces that may have come into contact with the acid.

e Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water after
handling is complete.[1][4] Do not eat, drink, or smoke in the work area.[5]

Spill and Emergency Plan

In Case of a Spill:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]
o Ventilate: Ensure the area is well-ventilated.
o Control Ignition Sources: Remove all sources of ignition from the area.[5]

o Containment: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material
such as sand, dry lime, or soda ash.[5]

o Collection: Carefully scoop the absorbed material into a suitable, labeled, and sealed
container for hazardous waste disposal.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2309387.htm
https://grokipedia.com/page/Valeric_acid
https://www.benchchem.com/product/b057770?utm_src=pdf-body
https://grokipedia.com/page/Valeric_acid
https://en.wikipedia.org/wiki/Valeric_acid
https://nj.gov/health/eoh/rtkweb/documents/fs/1988.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2309387.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2309387.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1988.pdf
https://grokipedia.com/page/Valeric_acid
https://grokipedia.com/page/Valeric_acid
https://grokipedia.com/page/Valeric_acid
https://grokipedia.com/page/Valeric_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2309387.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Decontamination: Clean the spill area thoroughly with soap and water, and ventilate until all
vapors have dissipated.[5]

In Case of Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with
large amounts of water for at least 15 minutes, using a safety shower if necessary.[7] Seek
immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.[7]

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[2] Seek immediate medical attention.[7]

Waste Disposal Plan

Valeric acid and materials contaminated with it must be treated as hazardous waste.[5]

Collection: Collect all valeric acid waste, including contaminated absorbents and disposable
PPE, in a designated, properly labeled, and corrosion-resistant container.[1]

Storage: Store waste containers in a cool, well-ventilated area away from incompatible
materials.[5]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[1][2]
Do not pour valeric acid down the drain or mix it with other waste streams.[1] Uncleaned
containers should be treated as the product itself.[1]

Valeric Acid Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling valeric acid.
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Valeric Acid Handling Workflow

1. Preparation

Review SDS & Procedure

Verify Fume Hood & Safety Shower/Eyewash

Don Required PPE

2. Handling Operation

Transfer & Use Valeric Acid

Te~o 4. Emergency Response

Seal Container After Use Spill or Exposure Occurs

Decontaminate Work Area Follow Spill Cleanup Protocol Follow First Aid Protocol

3. Waste & Disposal

Segregate Hazardous Waste

\4

Store in Labeled, Sealed Container

A/

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Procedural workflow for safe handling of valeric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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